![molecular formula C23H21N3O3 B2545708 2-(7-ethoxy-5-(pyridin-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol CAS No. 899939-64-1](/img/structure/B2545708.png)
2-(7-ethoxy-5-(pyridin-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(7-ethoxy-5-(pyridin-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol is a useful research compound. Its molecular formula is C23H21N3O3 and its molecular weight is 387.439. The purity is usually 95%.
BenchChem offers high-quality 2-(7-ethoxy-5-(pyridin-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-ethoxy-5-(pyridin-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitrypanosomal Activity
Pyrazolo[1,5-a]pyrimidines exhibit promising antitrypanosomal properties. These compounds have garnered attention due to their potential in combating Trypanosoma parasites, which cause diseases like African trypanosomiasis (sleeping sickness) and Chagas disease. Researchers explore their efficacy as antiparasitic agents, aiming to develop novel treatments .
Antimicrobial Agents
The compound’s structure suggests potential antimicrobial activity. Scientists investigate its effectiveness against bacteria, fungi, and other microorganisms. By understanding its mechanism of action, they aim to develop new antibiotics or antifungal drugs .
Antischistosomal Activity
Schistosomiasis, caused by Schistosoma parasites, affects millions worldwide. Pyrazolo[1,5-a]pyrimidines may offer a novel approach to combat this neglected tropical disease. Researchers explore their impact on schistosome parasites and their life cycle stages .
Oncological Applications
Recent studies have highlighted the compound’s potential as an oncological agent. Researchers investigate its effects on cancer cell lines, tumor growth, and apoptosis pathways. Understanding its anti-cancer properties could lead to targeted therapies .
HMG-CoA Reductase Inhibitors
HMG-CoA reductase inhibitors, commonly used to manage hypercholesterolemia, play a crucial role in preventing cardiovascular diseases. Some pyrazolo[1,5-a]pyrimidines exhibit inhibitory effects on this enzyme, making them interesting candidates for cholesterol-lowering drugs .
COX-2 Selective Inhibitors
Cyclooxygenase-2 (COX-2) inhibitors are valuable in managing inflammation and pain. Researchers explore whether the compound can selectively inhibit COX-2, potentially offering an alternative to existing nonsteroidal anti-inflammatory drugs (NSAIDs) .
properties
IUPAC Name |
2-(7-ethoxy-5-pyridin-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3/c1-2-28-21-12-7-9-16-19-14-18(15-8-3-4-11-20(15)27)25-26(19)23(29-22(16)21)17-10-5-6-13-24-17/h3-13,19,23,27H,2,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQCBAEKHVSITLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(N3C2CC(=N3)C4=CC=CC=C4O)C5=CC=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(7-ethoxy-5-(pyridin-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)phenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.